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Compound of Interest

Compound Name:
4-Chloro-2-

(trifluoromethoxy)pyridine

Cat. No.: B13145290

Get Quote

A Note to the Reader: The following technical guide provides comprehensive information on 4-

Chloro-2-(trifluoromethyl)pyridine (CAS No. 131748-14-6). Initial searches for "4-Chloro-2-
(trifluoromethoxy)pyridine" did not yield a readily available CAS number or substantial

technical data, suggesting it is a less common compound. Given the structural similarity and

the extensive documentation available, this guide focuses on the trifluoromethyl analogue, a

key building block in modern chemistry.

Introduction
4-Chloro-2-(trifluoromethyl)pyridine is a halogenated pyridine derivative that has emerged as a

significant building block in the synthesis of complex organic molecules. Its unique electronic

properties, stemming from the presence of a chlorine atom at the 4-position and a

trifluoromethyl group at the 2-position, make it a versatile reagent in the agrochemical and

pharmaceutical industries.[1] The trifluoromethyl group, in particular, is known to enhance the

biological activity and metabolic stability of parent compounds.[1] This guide offers an in-depth

exploration of its chemical identity, properties, synthesis, and applications, tailored for

researchers, scientists, and professionals in drug development.
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Chemical Identity and Structure
The definitive identifier for 4-Chloro-2-(trifluoromethyl)pyridine is its CAS number.

Identifier Value Source

CAS Number 131748-14-6 PubChem[2]

Molecular Formula C6H3ClF3N PubChem[2]

Molecular Weight 181.54 g/mol Thermo Fisher Scientific

IUPAC Name
4-chloro-2-

(trifluoromethyl)pyridine
PubChem[2]

SMILES FC(F)(F)C1=NC=CC(Cl)=C1 Thermo Fisher Scientific

InChI Key
FZINIBTZNSPWQR-

UHFFFAOYSA-N
PubChem[2]

The structure of 4-Chloro-2-(trifluoromethyl)pyridine is characterized by a pyridine ring

substituted with a chlorine atom at the C4 position and a trifluoromethyl group at the C2

position.

Caption: Chemical structure of 4-Chloro-2-(trifluoromethyl)pyridine.

Physicochemical Properties
Understanding the physicochemical properties of 4-Chloro-2-(trifluoromethyl)pyridine is crucial

for its handling, storage, and application in chemical synthesis.
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Property Value Source

Physical Form Liquid Thermo Fisher Scientific

Color Colorless Thermo Fisher Scientific

Solubility Slightly soluble in water Thermo Fisher Scientific[3]

Boiling Point 146-147 °C Sigma-Aldrich

Density 1.411 g/mL at 25 °C Sigma-Aldrich

Refractive Index n20/D 1.4490 Sigma-Aldrich

Synthesis Strategies
The synthesis of 4-Chloro-2-(trifluoromethyl)pyridine can be achieved through various routes. A

common approach involves the chlorination of a corresponding hydroxypyridine precursor.

Synthetic Pathway

2-Hydroxy-4-(trifluoromethyl)pyridine Chlorinating Agent
(e.g., POCl3, SOCl2) 4-Chloro-2-(trifluoromethyl)pyridine

Click to download full resolution via product page

Caption: Generalized synthesis workflow for 4-Chloro-2-(trifluoromethyl)pyridine.

A detailed experimental protocol for a related compound, 2-chloro-4-(trifluoromethyl)pyridine,

involves the following steps:

2.00 g of 2-hydroxy-4-trifluoromethylpyridine and 20 mL of 1,2-dichloroethane are added to a

reactor.

1-2 drops of DMF are added as a catalyst.

2.90 g of thionyl chloride is added dropwise at room temperature.
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The mixture is refluxed at 110°C for 4 hours.

After the reaction, the mixture is diluted with 20 mL of 1,2-dichloroethane and then added to

ice water.

The solution is neutralized with a 10% sodium hydroxide solution.

The product is extracted, dried with anhydrous sodium sulfate, and the solvent is removed

under reduced pressure to yield the final product.[4]

Applications in Research and Development
The unique substitution pattern of 4-Chloro-2-(trifluoromethyl)pyridine makes it a valuable

intermediate in several key industrial sectors.

Agrochemicals
This compound serves as a critical precursor for the synthesis of modern herbicides and

insecticides.[1] The trifluoromethyl group is known to enhance the efficacy and metabolic

stability of these agrochemicals.[1]

Pharmaceuticals
In medicinal chemistry, the incorporation of the trifluoromethylpyridine moiety into drug

candidates can significantly improve their pharmacological profiles, including bioavailability and

receptor binding affinity.[1]

Materials Science
The reactive nature of the chlorine atom allows for further functionalization, making it a useful

building block in the development of novel materials with specific electronic or physical

properties.

Safety and Handling
4-Chloro-2-(trifluoromethyl)pyridine is a hazardous substance and requires careful handling in a

laboratory setting.

Toxicity: Toxic if swallowed.[3]
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Irritation: Causes skin and serious eye irritation.[3]

Respiratory Effects: May cause respiratory irritation.[3]

Storage: Store in a cool, dry place in a tightly sealed container, away from oxidizing agents.

[3]

Always consult the Safety Data Sheet (SDS) before handling this chemical and use appropriate

personal protective equipment (PPE).

Conclusion
4-Chloro-2-(trifluoromethyl)pyridine is a cornerstone building block for the synthesis of high-

value molecules in the pharmaceutical and agrochemical sectors. Its distinct chemical structure

provides a versatile platform for the development of novel compounds with enhanced biological

and physical properties. A thorough understanding of its synthesis, properties, and safe

handling is paramount for its effective application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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